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Compound of Interest

Compound Name: Phenylglycine chloride

CAS No.: 39478-47-2

Cat. No.: B1266261

Get Quote

Critical Intermediate for Semi-Synthetic

-Lactam Antibiotics

Executive Summary & Core Directive
D(-)-

-Phenylglycine chloride hydrochloride (referred to herein as DPG-Cl·HCl) is the electrophilic
engine driving the industrial synthesis of Ampicillin and Cephalexin. Unlike its stable parent
amino acid, DPG-Cl·HCl is a transient, highly reactive species.

The Scientist’s Challenge: This compound represents a "ticking clock" in process chemistry. Its

high reactivity toward nucleophiles (essential for coupling with 6-APA) makes it

thermodynamically unstable in the presence of even trace moisture. Successful utilization

requires a rigorous adherence to anhydrous protocols and kinetic control.

This guide moves beyond standard MSDS data to provide a functional workflow for handling,

synthesizing, and coupling DPG-Cl·HCl in drug development contexts.[1][2]
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Chemical Identity & Structural Characteristics[1][3]
[4][5]

Parameter Data

IUPAC Name
(2R)-2-amino-2-phenylacetyl chloride

hydrochloride

Common Name
D(-)-

-Phenylglycine chloride hydrochloride

CAS Number 39878-87-0

Molecular Formula

C

H

Cl

NO (as HCl salt)

Molecular Weight 206.07 g/mol

Chirality

D-isomer (R-configuration).[3][4] Note: The L-

isomer is biologically inactive for antibiotic

synthesis and must be avoided.

Structure

A benzene ring attached to a chiral center

bearing an ammonium chloride group and an

acyl chloride moiety.

Physical Properties Profile
Data aggregated from industrial certificates of analysis and patent literature.
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Property Value / Characteristic Application Insight

Appearance
White to pale yellow/pink

crystalline powder.

Color degradation (browning)

indicates hydrolysis or

polymerization.

Melting Point 110°C – 120°C (Decomposes)

Critical Distinction: Do not

confuse with the parent acid

(D-Phenylglycine) which melts

>240°C. If your sample melts

>150°C, it has likely fully

hydrolyzed back to the acid.

Solubility (Reactive)
Dichloromethane (DCM),

Acetone, Acetonitrile.

Dissolves with potential

reaction. Use dry DCM for

acylation.

Solubility (Destructive) Water, Alcohols.

Violent hydrolysis. Reacts

instantly to form D-

phenylglycine and HCl.

Hygroscopicity Extreme.

Must be handled in a glovebox

or under positive nitrogen

pressure.

Chemical Reactivity & Synthesis Workflow
The Synthesis Pathway
The industrial standard involves the activation of D-phenylglycine using Phosphorus

Pentachloride (PCl

) or generated in situ via PCl

+ Cl

.[5] This transforms the carboxylic acid into a highly electrophilic acyl chloride while protecting
the amine as a hydrochloride salt.

Visualization of Synthesis Logic:
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Figure 1: Activation pathway of D-phenylglycine. Note the requirement for temperature control

to prevent racemization.

Validated Synthesis Protocol (Laboratory Scale)
Based on Patent EP0614882A1 and optimized for laboratory safety.

Prerequisites:

System: 3-neck round bottom flask, mechanical stirrer, N

inlet, dropping funnel.[6]

Solvent: Anhydrous Toluene or Dichloromethane (DCM). Toluene is preferred for easier

isolation (product precipitates).

Step-by-Step Methodology:

Inertion: Purge the reactor with Nitrogen for 15 minutes.

Suspension: Charge 10g (0.066 mol) of D(-)-phenylglycine into 90mL of anhydrous Toluene.

HCl Saturation: Bubble dry HCl gas into the suspension at 25°C for 1 hour. Why? This

converts the zwitterion into the hydrochloride salt, protecting the amine from reacting with the
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acyl chloride later (self-polymerization).

Activation: Cool the mixture to 10-15°C. Add Phosphorus Pentachloride (PCl

) (1.1 equivalents) slowly.

Caution: Exothermic reaction. Evolution of HCl gas.

Reaction: Stir at 20-25°C for 2-4 hours. The solid will change texture as the acid converts to

the acid chloride.

Isolation: Filter the crystalline solid under a nitrogen blanket. Wash with dry toluene or

cyclohexane.

Drying: Vacuum dry at ambient temperature. Do not heat.

Application in Drug Development (The Coupling
Reaction)[7]
The primary utility of DPG-Cl·HCl is the acylation of the

-lactam nucleus (6-APA for Ampicillin, 7-ADCA for Cephalexin).

The "Schotten-Baumann" Challenge
The coupling is a race between the amine nucleophile (6-APA) attacking the acyl chloride and

water attacking the acyl chloride (hydrolysis).

Mechanism of Action:
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Figure 2: Acylation mechanism. The base is critical to neutralize the HCl released, but excess

base hydrolyzes the

-lactam ring.

Critical Process Parameters (CPPs)
pH Control: The coupling is usually performed in a mixed solvent (Acetone/Water) at low

temperature (0°C). The pH must be maintained between 6.5 and 7.5.

pH < 6.0: The amine on 6-APA is protonated and cannot attack.

pH > 8.0: Rapid hydrolysis of the DPG-Cl and the

-lactam ring.

Temperature: Maintain -5°C to 0°C. Higher temperatures favor hydrolysis over acylation.

Mode of Addition: Add DPG-Cl·HCl in small portions to the 6-APA solution to prevent

localized spikes in acid concentration.

Safety & Stability Protocols
Stability "Red Flags"
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Smell: A sharp, biting odor of HCl indicates decomposition. Pure material has a faint

chemical odor but should not be fuming.

Texture: Clumping indicates moisture absorption.

Color: Turning from white to pink/brown indicates oxidation or polymerization.

Storage
Atmosphere: Argon or Nitrogen headspace is mandatory.

Temperature: Store at 2°C – 8°C.

Container: Glass or Teflon. Do not use metal spatulas (corrosion risk).

Emergency Neutralization
In case of a spill, do not use water (generates HCl gas). Cover with dry sodium bicarbonate or

lime to neutralize the acid chloride before sweeping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1266261?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/05997
https://data.epo.org/publication-server/rest/v1.0/publication-dates/19940914/patents/EP0614882NWA1/document.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/170253
https://pubchem.ncbi.nlm.nih.gov/compound/170253
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylglycine_-D
https://patents.google.com/patent/US5504250A/en
https://patents.google.com/patent/US5504250A/en
http://orgsyn.org/demo.aspx?prep=cv3p0084
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL18735~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2016:20:53~~D-(-
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0207805.htm
https://www.haz-map.com/Agents/19070
https://www.benchchem.com/product/b1266261/docs#technical-monograph-d-phenylglycine-chloride-hydrochloride
https://www.benchchem.com/product/b1266261/docs#technical-monograph-d-phenylglycine-chloride-hydrochloride
https://www.benchchem.com/product/b1266261/docs#technical-monograph-d-phenylglycine-chloride-hydrochloride
https://www.benchchem.com/product/b1266261/docs#technical-monograph-d-phenylglycine-chloride-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266261?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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